Cas no 76116-20-6 ((1R)-1-(2-bromophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-bromophenyl)ethan-1-ol
• CAS No: 76116-20-6
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00216591
• CID: 90690
• PubChem ID: 2734868
• Update Time: 2025-06-07

(1R)-1-(2-bromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Bromophenyl)ethanol
• (R)-(+)-2-BROMO-ALPHA-METHYLBENZYL ALCOHOL
• (R)-2-BROMO-ALPHA-METHYLBENZYL ALCOHOL
• (r)-(+)-2-bromo-α-methylbenzyl alcohol
• (R)-(+)-1-(2-Bromophenyl)ethanol
• (R)-(+)-2-BROMO-ALPHA-METHYLBENZYL ALCOH
• (1R)-1-(2-bromophenyl)ethanol
• (1R)-1-(2-bromophenyl)ethan-1-ol
• PubChem5686
• DZLZSFZSPIUINR-ZCFIWIBFSA-N
• N446
• ZB011733
• BC003011
• Benzenemethanol,2-bromo-a-methyl-, (aR)-
• (R)-(+)-2-Bromo-
• A-methylbenzyl
• CS-W015573
• EN300-104876
• Z1127664407
• (r)-2-bromo-alpha-methylbenzylalcohol
• AMY10618
• BDA11620
• 76116-20-6
• (R)-(+)-2-Bromo-+/--methylbenzyl alcohol
• MFCD00216591
• AC-22567
• AKOS016842425
• SCHEMBL482545
• (R)-(+)-2-Bromo-alpha-methylbenzyl alcohol, 98%
• AS-41234
• DTXSID10370544
• (R)-(+)-2-Bromo- alpha -methylbenzyl alcohol
• A838614
• (R)-1-(2-bromophenyl)ethan-1-ol

• MDL： MFCD00216591
• Inchi： 1S/C8H9BrO/c1-6(10)7-4-2-3-5-8(7)9/h2-6,10H,1H3/t6-/m1/s1
• InChI Key： DZLZSFZSPIUINR-ZCFIWIBFSA-N
• SMILES： BrC1C=CC=CC=1[C@@H](C)O

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.4700
• Melting Point: 54-56 °C (lit.)
• Boiling Point: 243.5±0.0 °C at 760 mmHg
• Flash Point: 113.3±20.4 °C
• Refractive Index: 1.572
• PSA: 20.23000
• LogP: 2.50240
• Optical Activity: [α]22/D +54°, c = 1 in chloroform
• Solubility: Not available

(1R)-1-(2-bromophenyl)ethan-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (1R)-1-(2-bromophenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2-bromophenyl)ethan-1-ol (CAS No. 76116-20-6): Properties, Applications, and Industry Insights

The chiral compound (1R)-1-(2-bromophenyl)ethan-1-ol (CAS 76116-20-6) is a brominated aromatic alcohol with significant relevance in asymmetric synthesis and pharmaceutical intermediates. As a single enantiomer, its R-configuration at the stereocenter makes it particularly valuable for producing optically active compounds. The presence of both a bromine substituent and hydroxyl group on the phenyl ring enables diverse chemical transformations, positioning it as a versatile building block in modern organic chemistry.

Recent advancements in chiral resolution technologies have increased demand for enantiopure compounds like 76116-20-6. Pharmaceutical researchers particularly value its structural features for developing chiral drugs with improved therapeutic profiles. The compound's 2-bromophenyl moiety serves as an excellent handle for subsequent cross-coupling reactions, while the benzylic alcohol functionality allows for oxidation to corresponding ketones or participation in stereospecific substitutions.

From a synthetic chemistry perspective, (1R)-1-(2-bromophenyl)ethan-1-ol demonstrates remarkable utility in asymmetric catalysis applications. Its chiral environment influences the stereochemical outcome of reactions when used as a ligand or auxiliary. Many laboratories employ this compound in developing novel catalytic systems for C-C bond formation, with particular interest in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations due to its bromine substituent.

The compound's physical properties include a molecular weight of 201.06 g/mol and characteristic optical rotation values that serve as important quality control parameters. Analytical techniques like chiral HPLC and polarimetry are essential for verifying enantiomeric purity, a critical specification for pharmaceutical applications. Thermal analysis reveals its stability under standard storage conditions, though protection from light is recommended due to the aryl bromide moiety's photosensitivity.

In material science applications, derivatives of CAS 76116-20-6 contribute to developing chiral liquid crystals and optically active polymers. The compound's ability to induce helical structures in macromolecules makes it valuable for advanced materials with circularly polarized luminescence properties. Researchers are exploring its incorporation into molecular machines and supramolecular assemblies where stereochemical control is paramount.

Environmental and safety considerations for handling (1R)-1-(2-bromophenyl)ethan-1-ol follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal conditions, proper engineering controls and personal protective equipment should be employed during manipulation. The compound's biodegradation profile and eco-toxicological data are subjects of ongoing research as the chemical industry moves toward greener synthetic pathways.

The global market for chiral building blocks like 76116-20-6 continues to expand, driven by demand from pharmaceutical manufacturers and contract research organizations. Current price trends reflect the compound's specialty status, with purity grades above 98% commanding premium values. Supply chain analysts note increasing interest from biotech startups focusing on targeted drug delivery systems that utilize chiral vectors.

Future research directions for (1R)-1-(2-bromophenyl)ethan-1-ol include exploring its potential in continuous flow chemistry setups and enzyme-mediated transformations. The compound's compatibility with biocatalysis systems opens possibilities for more sustainable production methods. Additionally, its application in developing chiral ionic liquids and asymmetric organocatalysts represents an active area of investigation in academic and industrial laboratories worldwide.